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Compound of Interest

1-(4-Bromophenyl)ethanamine
Compound Name:
hydrochloride

Cat. No.: B1341415

1-(4-Bromophenyl)ethanamine hydrochloride, with the CAS registry number 90006-14-7, is
a chiral primary amine salt that has emerged as a crucial intermediate in the fields of
pharmaceutical research and fine chemical synthesis. Its structure, featuring a chiral center
adjacent to a functionalizable brominated aromatic ring, makes it a highly valuable synthon for
constructing complex molecular architectures. This guide provides an in-depth technical
overview for researchers, scientists, and drug development professionals, focusing on its
chemical properties, synthesis, analytical characterization, applications, and safety protocols,
grounded in established scientific principles. The presence of the bromine atom allows for a
wide range of subsequent cross-coupling reactions (e.g., Suzuki, Stille), while the amine group
serves as a handle for amidation, alkylation, and other nucleophilic transformations, making it a
cornerstone for building diversity in molecular libraries.[1]

Physicochemical and Structural Properties

Understanding the fundamental properties of a reagent is paramount for its effective use in
synthesis and process development. 1-(4-Bromophenyl)ethanamine hydrochloride is a solid
at room temperature, typically stored under an inert atmosphere to maintain its stability.[2][3]

Table 1: Physicochemical Properties of 1-(4-Bromophenyl)ethanamine Hydrochloride
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Property Value Source(s)
CAS Number 90006-14-7 [2][41[5]
Molecular Formula CsH11BrCIN [41[5]
Molecular Weight 236.54 g/mol [2][3]
Appearance Solid [2]

Melting Point 212-214 °C [2]

Storage Temperature

Room Temperature, Inert

Atmosphere

[3]

IUPAC Name

1-(4-bromophenyl)ethan-1-

amine hydrochloride

[3]

InChl Key

BQCAANUXMMQVAY-
UHFFFAOYSA-N

[3]

Topological Polar Surface Area

26 A2

[2]

Synthesis and Manufacturing

The synthesis of 1-(4-Bromophenyl)ethanamine hydrochloride is typically achieved via the

reductive amination of its ketone precursor, 4'-bromoacetophenone. This multi-step process

requires careful control of reaction conditions to ensure high yield and purity.

Conceptual Synthesis Workflow

The logical flow from a common starting material to the final hydrochloride salt involves the

formation of an imine or oxime intermediate, followed by reduction and salt formation. This

approach is a cornerstone of amine synthesis in medicinal chemistry.
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Caption: General synthetic pathways to 1-(4-Bromophenyl)ethanamine HCI.

Exemplary Laboratory Protocol: Synthesis via Oxime

Intermediate
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This protocol is a representative method based on established organic chemistry principles,
such as those published in Organic Syntheses for related transformations.[6]

Step 1: Synthesis of 1-(4-Bromophenyl)ethanone oxime

To a round-bottomed flask equipped with a magnetic stirrer and reflux condenser, add 4'-
bromoacetophenone (1 equiv.), hydroxylamine hydrochloride (2.1 equiv.), and ethanol.[6]

Heat the mixture to reflux and stir for 2-4 hours, monitoring the reaction by Thin Layer
Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and slowly add it to a
beaker of cold water to precipitate the product.

Filter the resulting solid, wash with water, and dry under vacuum to yield 1-(4-
bromophenyl)ethanone oxime.

Step 2: Reduction to 1-(4-Bromophenyl)ethanamine

In a hydrogenation vessel, dissolve the oxime intermediate from Step 1 in a suitable solvent
such as methanol or ethanol.

Add a catalytic amount of Palladium on Carbon (Pd/C, 10 wt. %).

Pressurize the vessel with hydrogen gas (typically 50-100 psi) and agitate at room
temperature until hydrogen uptake ceases.

Carefully vent the vessel and filter the reaction mixture through a pad of Celite® to remove
the catalyst.

Concentrate the filtrate under reduced pressure to obtain the crude free-base amine.
Step 3: Formation of the Hydrochloride Salt

e Dissolve the crude amine in a minimal amount of a suitable solvent, such as diethyl ether or
ethyl acetate.
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e Slowly add a solution of hydrochloric acid in isopropanol or diethyl ether (1.1 equivalents)
with stirring.

e The hydrochloride salt will precipitate out of the solution.

o Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield 1-
(4-Bromophenyl)ethanamine hydrochloride.

Analytical Characterization and Quality Control

Rigorous analytical testing is essential to confirm the identity, purity, and stereochemistry of the
final product. A multi-technique approach ensures a comprehensive quality assessment.

Analytical Workflow

Structural Confirmation *H & **C NMR Spectroscopy

Molecular Weight Verification Verified Compound

(Structure, Purity, ee)

Synthesized Product

Mass Spectrometry (MS) |—»
Enantiomeric Purity (ee%)

Chiral HPLC

Click to download full resolution via product page

Caption: Standard analytical workflow for compound validation.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure.[7][8]

o 'H NMR: Expect characteristic signals for the aromatic protons (typically two doublets in
the 7.0-7.6 ppm range), the methine proton (a quartet adjacent to the amine), and the
methyl protons (a doublet).

o 183C NMR: The spectrum will show distinct peaks for the four unique aromatic carbons, the
methine carbon, and the methyl carbon.[7]

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1341415?utm_src=pdf-body
https://www.benchchem.com/product/b1341415?utm_src=pdf-body
https://www.benchchem.com/product/b1341415?utm_src=pdf-body-img
https://www.researchgate.net/figure/C-NMR-for-the-reactions-of-1-4-bromophenylethan-1-amine-1-with-13-C-labeled-CO2-at-25_fig8_307776704
https://www.rsc.org/suppdata/c8/nj/c8nj02685h/c8nj02685h1.pdf
https://www.researchgate.net/figure/C-NMR-for-the-reactions-of-1-4-bromophenylethan-1-amine-1-with-13-C-labeled-CO2-at-25_fig8_307776704
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Mass Spectrometry (MS): Provides confirmation of the molecular weight. The presence of
bromine results in a characteristic isotopic pattern (*°Br and 8!Br in ~1:1 ratio), leading to two
major peaks (M+ and M+2) that are a definitive indicator of a monobrominated compound.[9]

o Chiral High-Performance Liquid Chromatography (HPLC): This is the definitive method for
determining enantiomeric purity (enantiomeric excess, ee%). Separation is achieved using a
chiral stationary phase, allowing for the quantification of each enantiomer. Baseline
separation of the enantiomers of 1-(4-bromophenyl)ethylamine has been well-documented.
[10]

Applications in Research and Drug Development

The primary utility of 1-(4-Bromophenyl)ethanamine hydrochloride lies in its role as a
versatile chiral building block.[11] Its bifunctional nature allows for sequential or orthogonal
synthetic modifications.

e Pharmaceutical Intermediate: It serves as a key starting material in the synthesis of Active
Pharmaceutical Ingredients (APIs), particularly those targeting neurological disorders.[5]

o Chiral Resolving Agent: The amine can be used as a resolving agent itself to separate
racemic mixtures of acidic compounds through the formation of diastereomeric salts.[12]
Classical resolution is a robust method when chiral synthesis is challenging or financially
restrictive.[12]

» Scaffold for Combinatorial Chemistry: The bromophenyl group is a synthetic handle for
diversification. It readily participates in palladium-catalyzed cross-coupling reactions (e.g.,
Suzuki, Heck, Sonogashira, Buchwald-Hartwig) to introduce new carbon-carbon or carbon-
heteroatom bonds, enabling the rapid generation of compound libraries for drug discovery
screening.

Synthetic Utility Workflow
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Caption: Synthetic transformations enabled by the compound's functional groups.

Safety, Handling, and Storage

As with any chemical reagent, proper handling and storage are critical to ensure laboratory
safety. 1-(4-Bromophenyl)ethanamine hydrochloride is classified as a hazardous substance.
[2][13]

Table 2: GHS Hazard and Precautionary Information
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Classification Code Description Source(s)
Hazard Statements H302 Harmful if swallowed. [2][3]
H315 Causes skin irritation. [2][3][13]

Causes serious eye
H319 o [21[3][13]

irritation.

May cause respiratory
H335 o [21[3][13]

irritation.

) Avoid breathing

Precautionary )

P261 dust/fume/gas/mistiva  [13]
Statements

pors/spray.

Wear protective

gloves/protective
P280 clothing/eye [13][14]

protection/face

protection.

IF ON SKIN: Wash
P302 + P352 with plenty of soap [13]

and water.

IF IN EYES: Rinse

cautiously with water

for several minutes.
P305+P351+P338 Remove contact [2][3][13]

lenses, if present and
easy to do. Continue

rinsing.

Handling and Personal Protective Equipment (PPE)

» Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.[13]
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o Eye Protection: Wear chemical safety goggles or a face shield (European Standard EN 166).
[13][15]

» Hand Protection: Use chemically resistant protective gloves (e.qg., nitrile rubber). Gloves
must be inspected before use.[15]

o Skin and Body Protection: Wear a laboratory coat and appropriate protective clothing to
prevent skin contact.[13]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[13]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Seek medical attention.[13][15]

o Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing
and get medical attention.[13]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and seek immediate medical
attention.

Storage and Disposal

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store
under an inert atmosphere.[2][3]

o Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not let the product enter drains.[16]

Conclusion

1-(4-Bromophenyl)ethanamine hydrochloride is more than a simple chemical intermediate;
it is an enabling tool for innovation in pharmaceutical and chemical research. Its well-defined
physicochemical properties, established synthetic routes, and clear analytical profile provide a
reliable foundation for its use. The true value of this compound is realized in its application as a
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versatile chiral building block, where its dual functional handles—the amine and the aryl
bromide—provide synthetic chemists with a powerful platform for constructing novel, complex,
and stereochemically defined molecules. Adherence to stringent safety protocols is essential
for harnessing its full potential while ensuring the well-being of laboratory personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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